Cas no 922736-54-7 (Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3-chlorophenyl)-2,5-dimethyl-)

Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3-chlorophenyl)-2,5-dimethyl- structure
922736-54-7 structure
Product Name:Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3-chlorophenyl)-2,5-dimethyl-
CAS No:922736-54-7
MF:C14H13ClN4
MW:272.73282122612
CID:739202
PubChem ID:71446125
Update Time:2025-04-19

Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3-chlorophenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3-chlorophenyl)-2,5-dimethyl-
    • 6-(3-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
    • DTXSID80854624
    • 922736-54-7
    • Inchi: 1S/C14H13ClN4/c1-8-6-12-17-9(2)13(14(16)19(12)18-8)10-4-3-5-11(15)7-10/h3-7H,16H2,1-2H3
    • InChI Key: IXPGOHRUKUVHBB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C(C)=NC2=CC(C)=NN2C=1N

Computed Properties

  • Exact Mass: 272.0828741g/mol
  • Monoisotopic Mass: 272.0828741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 56.2Ų
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